N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(2,6-dimethylphenyl)ethanediamide

• IUPAC Name: N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-N'-(2,6-dimethylphenyl)oxamide
• InChI: InChI=1S/C24H27N3O4S/c1-14-7-6-8-15(2)21(14)27-23(29)22(28)25-12-11-20-16(3)26-24(32-20)17-9-10-18(30-4)19(13-17)31-5/h6-10,13H,11-12H2,1-5H3,(H,25,28)(H,27,29)
• InChI Key: JVGPVZCCNYELJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C24H27N3O4S
• Molecular Weight: 453.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. The molecule also has two phenyl rings, each with two methoxy (-OCH3) groups attached, indicating that it’s a dimethoxyphenyl compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazole ring, the dimethoxyphenyl groups, and the dimethylphenyl group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ether groups could potentially make it more polar, affecting its solubility in different solvents.

Scientific Research Applications

NF-κB Inhibition for Anticancer Research

• Compound A, derived from our target molecule, exhibits NF-κB inhibitory properties. NF-κB plays a crucial role in cancer progression and inflammation. .

Retinoid Nuclear Modulation

• Another application involves retinoid nuclear modulators (B). These agents are essential for treating metabolic and immunological diseases. .

Neuroinflammation and Brain Disorders

• Lipopolysaccharide (LPS)-induced inflammatory mediators (C and D) derived from our compound may have a beneficial impact on brain disorders. .

Anti-HIV-1 Potential

• While not directly related to our compound, indole derivatives (including those with similar structural features) have been investigated for their anti-HIV-1 activity. .

Muscle Relaxant Properties

• Our compound serves as an intermediate in the synthesis of papaverin, a muscle relaxant. .

Diastereoselective Synthesis

• The morpholinone derivative N-(2,2-diethoxyethyl)-3-(3,4-dimethoxyphenyl)-5-phenyl-1,4-tetrahydroisoquinoline-1-carboxylic acid, derived from our compound, has been synthesized using a combination of synthetic methods. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a new pharmaceutical compound, future research could involve further testing its efficacy and safety in preclinical and clinical trials.